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Compound of Interest

Compound Name:
6-Bromo-3-methoxy-2-

nitropyridine

Cat. No.: B1344277 Get Quote

Essential Safety & Handling Guide: 6-Bromo-3-
methoxy-2-nitropyridine
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 6-Bromo-3-methoxy-2-nitropyridine (CAS No. 916737-76-3) in a laboratory setting.

Adherence to these guidelines is vital for ensuring personal safety and maintaining a secure

research environment.

Hazard Assessment:

While comprehensive toxicological data for 6-Bromo-3-methoxy-2-nitropyridine is not fully

available, its structure suggests hazards common to halogenated and nitrated aromatic

compounds.[1] It should be handled with care, assuming it may be harmful if swallowed, and

may cause skin, eye, and respiratory irritation.[2][3][4]

Quantitative Data Summary
The known physical and chemical properties of 6-Bromo-3-methoxy-2-nitropyridine are

summarized below. A full safety profile has not been thoroughly investigated, warranting a

cautious approach.
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Property Value Reference

CAS Number 916737-76-3 [1]

Molecular Formula C₆H₅BrN₂O₃ [1][5]

Molecular Weight 233.02 g/mol [1][5]

Physical State Solid

Appearance Light creamish crystalline solid [6]

Melting Point 90-98 °C [6]

Storage Temperature 0-8 °C, Inert atmosphere [6]

Operational Plan: Step-by-Step Handling
Procedures
All handling of this compound must be performed in a well-ventilated area, preferably within a

certified chemical fume hood to minimize exposure.[2][7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[4] All PPE should be selected

based on a thorough risk assessment of the specific procedures being performed.

Eye & Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH

standards.[1] For operations with a high risk of splashing, a face shield must be worn in

addition to safety goggles.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required.[7] Inspect

gloves for any signs of degradation or puncture before use. For chemicals of unknown

toxicity, consider wearing double gloves.[5]

Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.[5] For

tasks with a higher risk of splashes, a chemical-resistant apron is also recommended.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s770022
https://www.smolecule.com/products/s770022
https://www.chemimpex.com/products/19183
https://www.smolecule.com/products/s770022
https://www.chemimpex.com/products/19183
http://www.chemical-suppliers.eu/enp/bromo-methoxy-nitro-pyridine-PX481814
http://www.chemical-suppliers.eu/enp/bromo-methoxy-nitro-pyridine-PX481814
http://www.chemical-suppliers.eu/enp/bromo-methoxy-nitro-pyridine-PX481814
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-methoxy-3-nitropyridine
https://wap.guidechem.com/encyclopedia/3-bromo-2-methoxy-5-nitropyrid-dic18781.html
https://www.appchemical.com/products/916737-76-3?cate_name=Life%20Science&cate2_name=Chemistry&cate_id=5&cate2_id=1&pro_name=6-Bromo-3-methoxy-2-nitro-pyridine&keyword=
https://www.smolecule.com/products/s770022
https://www.chemimpex.com/products/19183
https://wap.guidechem.com/encyclopedia/3-bromo-2-methoxy-5-nitropyrid-dic18781.html
https://www.chemimpex.com/products/19183
https://www.chemimpex.com/products/19183
https://wap.guidechem.com/encyclopedia/3-bromo-2-methoxy-5-nitropyrid-dic18781.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: All work should be conducted inside a chemical fume hood to control

airborne particles.[7] If dust or aerosols are likely to be generated and a fume hood is not

available, a NIOSH-approved respirator with appropriate cartridges is necessary.[7]

Engineering Controls
Fume Hood: Conduct all weighing, transferring, and handling of the compound within a

certified chemical fume hood.[2]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[4][7]

Handling
Avoid all direct contact with the skin, eyes, and clothing.[7]

Prevent the formation and inhalation of dust and aerosols during handling.[1][2]

Use appropriate tools (e.g., spatulas, scoops) for transferring the solid material.

Keep the container tightly closed when not in use.[1][7]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling and before leaving the lab.[1]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Seek medical attention if irritation persists.[6][7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1]
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Disposal Plan
All waste containing 6-Bromo-3-methoxy-2-nitropyridine must be treated as hazardous

waste and disposed of according to local, state, and federal regulations.[1] Chemical

neutralization in the lab is not recommended.

Waste Segregation & Collection
Classification: This is a halogenated organic compound. It is critical to segregate it into a

designated "Halogenated Organic Waste" stream. Do not mix with non-halogenated waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips)

in a dedicated, clearly labeled, and sealable hazardous waste container.[7]

Liquid Waste: Collect any solutions containing the compound in a separate, labeled, leak-

proof container for "Halogenated Organic Liquid Waste."[7] Do not overfill containers.

Container Labeling
Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "6-
Bromo-3-methoxy-2-nitropyridine".[7]

Storage and Disposal
Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Place containers in secondary containment to manage any potential leaks.

Arrange for pickup and disposal through a licensed hazardous waste disposal company.

Experimental Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of 6-Bromo-3-
methoxy-2-nitropyridine, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 6-Bromo-3-methoxy-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

